![molecular formula C21H24N2O2S3 B11451420 12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene](/img/structure/B11451420.png)
12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene
Overview
Description
“12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[74002,7]trideca-1(9),2(7),3,5-tetraene” is a complex organic compound featuring multiple functional groups, including ethers, sulfides, and diazatricyclic structures
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of “12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene” likely involves multiple steps, including the formation of the tricyclic core, introduction of the sulfanyl and methoxyphenyl groups, and final functionalization. Typical reaction conditions may include:
Formation of the Tricyclic Core: This step may involve cyclization reactions using appropriate precursors and catalysts.
Introduction of Sulfanyl Groups: Thiolation reactions using thiol reagents and suitable bases.
Methoxyphenyl Group Addition: Electrophilic aromatic substitution or cross-coupling reactions.
Final Functionalization: Adjusting the reaction conditions to introduce the remaining functional groups.
Industrial Production Methods
Industrial production of such a complex compound would require optimization of the synthetic route to ensure high yield and purity. This may involve:
Scale-Up of Laboratory Procedures: Adapting small-scale reactions to industrial-scale processes.
Optimization of Reaction Conditions: Fine-tuning temperature, pressure, and reagent concentrations.
Purification Techniques: Employing chromatography, crystallization, and other methods to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
“12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene” can undergo various chemical reactions, including:
Oxidation: Conversion of sulfides to sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.
Reduction: Reduction of functional groups using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic or electrophilic substitution reactions to modify the functional groups.
Common Reagents and Conditions
Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.
Reducing Agents: Lithium aluminum hydride, sodium borohydride.
Catalysts: Palladium, platinum, or other transition metals for cross-coupling reactions.
Major Products Formed
The major products formed from these reactions would depend on the specific functional groups targeted. For example, oxidation of sulfides would yield sulfoxides or sulfones, while reduction of ketones would yield alcohols.
Scientific Research Applications
Chemistry
In chemistry, this compound could serve as a building block for synthesizing more complex molecules or as a ligand in coordination chemistry.
Biology
In biology, it may be investigated for its potential biological activity, such as antimicrobial, antiviral, or anticancer properties.
Medicine
In medicine, it could be explored as a potential drug candidate, particularly if it exhibits unique pharmacological properties.
Industry
In industry, it may find applications in materials science, such as the development of new polymers or advanced materials with specific properties.
Mechanism of Action
The mechanism of action of “12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene” would depend on its specific interactions with molecular targets. Potential mechanisms could include:
Binding to Enzymes: Inhibiting or activating specific enzymes involved in biological pathways.
Interaction with Receptors: Modulating receptor activity to produce therapeutic effects.
Disruption of Cellular Processes: Interfering with cellular processes such as DNA replication or protein synthesis.
Comparison with Similar Compounds
Similar Compounds
12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene: can be compared with other tricyclic compounds featuring similar functional groups, such as:
Uniqueness
The uniqueness of this compound lies in its specific combination of functional groups and tricyclic structure, which may confer unique chemical and biological properties not found in other similar compounds.
Properties
Molecular Formula |
C21H24N2O2S3 |
|---|---|
Molecular Weight |
432.6 g/mol |
IUPAC Name |
12-ethyl-3-[(4-methoxyphenyl)methylsulfanyl]-12-methyl-5-methylsulfanyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,5-tetraene |
InChI |
InChI=1S/C21H24N2O2S3/c1-5-21(2)10-15-16(11-25-21)28-19-17(15)18(22-20(23-19)26-4)27-12-13-6-8-14(24-3)9-7-13/h6-9H,5,10-12H2,1-4H3 |
InChI Key |
SPTHASJSUQSBPB-UHFFFAOYSA-N |
Canonical SMILES |
CCC1(CC2=C(CO1)SC3=C2C(=NC(=N3)SC)SCC4=CC=C(C=C4)OC)C |
Origin of Product |
United States |
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